
Personal protective equipment for handling
Forvisirvat

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Forvisirvat

Cat. No.: B15586546 Get Quote

Essential Safety and Handling Guide for
Forvisirvat
Disclaimer: This document provides essential safety and logistical information for handling

Forvisirvat (also known as SP-624) in a research and development setting. Forvisirvat is an

investigational, orally-administered small molecule activator of the enzyme Sirtuin 6 (SIRT6).[1]

[2][3] While clinical trials have indicated a favorable safety profile in human subjects, this guide

is based on established best practices for handling potent pharmaceutical compounds in a

laboratory environment, as a specific Safety Data Sheet (SDS) for Forvisirvat is not publicly

available.[4][5][6] A compound-specific risk assessment should be conducted by qualified

personnel before any handling occurs.

Personal Protective Equipment (PPE)
The appropriate selection of Personal Protective Equipment (PPE) is crucial for minimizing

exposure risk when handling potent compounds like Forvisirvat, particularly in powdered form.

The following table summarizes the recommended PPE based on the type of handling

procedure.[4][7][8]
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Procedure

Type

Respiratory

Protection

Hand

Protection

Body

Protection

Eye and

Face

Protection

Foot

Protection

Low-Risk

Activities(e.g.

, handling

sealed

containers,

visual

inspection)

N95 or FFP2

disposable

respirator (as

a precaution)

Single pair of

nitrile gloves

Standard lab

coat

Safety

glasses with

side shields

Standard

closed-toe

shoes

Medium-Risk

Activities(e.g.

, weighing

small

quantities in a

ventilated

enclosure,

preparing

dilute

solutions)

Half- or full-

facepiece

respirator

with

P100/FFP3

particulate

filters

Double-

gloving

(nitrile)

Disposable

lab coat or

gown

Chemical

splash

goggles

Shoe covers

High-Risk

Activities(e.g.

, weighing

large

quantities,

handling

powders

outside of a

containment

system,

potential for

aerosol

generation)

Powered Air-

Purifying

Respirator

(PAPR) with a

full hood

Double-

gloving

(nitrile), with

the outer pair

changed

frequently

Disposable

coveralls

(e.g.,

Tyvek®)

Face shield

worn over

chemical

splash

goggles

Dedicated,

chemical-

resistant

safety shoes

with

disposable

covers
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Operational Plan: Standard Operating Procedure
(SOP) for Solution Preparation
This protocol outlines the step-by-step process for safely preparing a stock solution of

Forvisirvat from a powdered solid.

Objective: To prepare a 10 mM stock solution of Forvisirvat in DMSO.

Materials:

Forvisirvat (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered tips

Analytical balance within a ventilated enclosure (e.g., chemical fume hood or glove box)

Methodology:

Preparation:

Don the appropriate PPE for a medium-risk activity as detailed in the table above.

Decontaminate the work surface within the chemical fume hood.

Assemble all necessary materials.

Weighing:

Tare a sterile, tared weigh boat on the analytical balance.

Carefully transfer the required amount of Forvisirvat powder to the weigh boat using a

chemical spatula. Avoid generating dust.

Record the exact weight.
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Solubilization:

Carefully transfer the weighed Forvisirvat powder into a sterile vial.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial to

achieve the target concentration of 10 mM.

Secure the vial cap and vortex gently until the solid is completely dissolved. Visually

inspect to ensure no particulates remain.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, date, and your

initials.

Store the aliquots at the recommended temperature (typically -20°C or -80°C for long-term

storage).

Post-Procedure Cleanup:

Dispose of all single-use materials (weigh boat, pipette tips, gloves, etc.) as hazardous

chemical waste.

Thoroughly decontaminate the work surface, balance, and any equipment used with an

appropriate cleaning agent (e.g., 70% ethanol).

Doff PPE in the designated area, taking care to avoid self-contamination.

Wash hands thoroughly with soap and water.
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Caption: Experimental workflow for the preparation of a Forvisirvat stock solution.
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Forvisirvat's Mechanism of Action: SIRT6 Activation
Forvisirvat is a first-in-class activator of SIRT6, an enzyme with a crucial role in various

cellular processes, including DNA repair, inflammation, and metabolic regulation.[3] By

activating SIRT6, Forvisirvat enhances the deacetylation of histones, which are proteins that

package DNA into chromatin. This epigenetic modification can alter gene expression and is

believed to underlie its therapeutic potential.
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Caption: Simplified signaling pathway for Forvisirvat as a SIRT6 activator.

Disposal Plan
Proper disposal of Forvisirvat and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused Forvisirvat powder, contaminated gloves, weigh boats, pipette tips,

and disposable garments should be collected in a dedicated, clearly labeled hazardous

waste container lined with a heavy-duty plastic bag.

Liquid Waste: Unused stock solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix

incompatible waste streams.

Sharps Waste: Needles or other sharps contaminated with Forvisirvat should be disposed

of in a designated sharps container.

Disposal Workflow:
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Segregation at Source: Immediately place waste into the correct, labeled container at the

point of generation.

Container Management: Keep waste containers sealed when not in use. Store them in a

designated, secure secondary containment area away from general lab traffic.

Documentation: Maintain a log of all waste added to each container, including the chemical

name, quantity, and date.

Institutional Pickup: Follow your institution's Environmental Health and Safety (EHS)

procedures for scheduling a pickup of hazardous waste. Ensure all labeling and

documentation are complete before the scheduled pickup.
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Caption: Logical workflow for the disposal of Forvisirvat-related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

